Ensaculin Ensaculin
Brand Name: Vulcanchem
CAS No.: 155773-59-4
VCID: VC21088818
InChI: InChI=1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3
SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C
Molecular Formula: C26H32N2O5
Molecular Weight: 452.5 g/mol

Ensaculin

CAS No.: 155773-59-4

Cat. No.: VC21088818

Molecular Formula: C26H32N2O5

Molecular Weight: 452.5 g/mol

* For research use only. Not for human or veterinary use.

Ensaculin - 155773-59-4

Specification

CAS No. 155773-59-4
Molecular Formula C26H32N2O5
Molecular Weight 452.5 g/mol
IUPAC Name 7-methoxy-6-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propoxy]-3,4-dimethylchromen-2-one
Standard InChI InChI=1S/C26H32N2O5/c1-18-19(2)26(29)33-23-17-24(31-4)25(16-20(18)23)32-15-7-10-27-11-13-28(14-12-27)21-8-5-6-9-22(21)30-3/h5-6,8-9,16-17H,7,10-15H2,1-4H3
Standard InChI Key FQELZLMTAPJJOL-UHFFFAOYSA-N
SMILES CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C
Canonical SMILES CC1=C(C(=O)OC2=CC(=C(C=C12)OCCCN3CCN(CC3)C4=CC=CC=C4OC)OC)C

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